Cas no 918-21-8 (Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol)

Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol is a highly specialized fluorochemical intermediate known for its exceptional thermal stability and chemical inertness. This compound exhibits low volatility, making it suitable for applications requiring resistance to high temperatures and aggressive environments. Its unique structure endows it with strong intermolecular forces, contributing to its robustness and durability in various chemical processes.
Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol structure
918-21-8 structure
Product Name:Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol
CAS No:918-21-8
MF:C6H2F12O2
MW:334.059724330902
MDL:MFCD00427700
CID:807560
PubChem ID:87561127
Update Time:2025-06-20

Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol Chemical and Physical Properties

Names and Identifiers

    • 2,3-Butanediol,1,1,1,4,4,4-hexafluoro-2,3-bis(trifluoromethyl)-
    • 1,1,1,4,4,4-hexafluoro-2,3-bis(trifluoromethyl)butane-2,3-diol
    • Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol
    • Perfluoropinacol
    • Hexafluoro-2,3-bis(trifluoromethyl)butane-2,3-diol
    • 2,3-Bis(trifluoromethyl)-1,1,1,4,4,4-hexafluoro-2,3-butanediol
    • 2,3-BUTANEDIOL, 2,3-BIS(TRIFLUOROMETHYL)-1,1,1,4,4,4-HEXAFLUORO-
    • C6H2F12O2
    • hexafluoro-2,3-dimethylbutane-2,3-diol
    • GKDCWKGUOZVDFX-UHFFFAOYSA-N
    • PC0946
    • 1,1,1,4,4,4-Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol (ACI)
    • 1,1,2,2-Tetra(trifluoromethyl)ethane-1,2-diol
    • Dodecafluoropinacol
    • Perfluoropinacone
    • D91023
    • 918-21-8
    • CS-0121352
    • BRN 1914834
    • MFCD00427700
    • DB-001382
    • A844073
    • DTXSID60238701
    • J-503693
    • AS-81606
    • 2,3-bis(trifluoromethyl)-1,1,1,4,4,4-hexafluorobutane-2,3-diol
    • Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol, 96%
    • AKOS005762825
    • T+Hexafluoro-2,3-bis(trifluoromethyl)butane-2,3-diol
    • H1279
    • SCHEMBL2459778
    • MDL: MFCD00427700
    • Inchi: 1S/C6H2F12O2/c7-3(8,9)1(19,4(10,11)12)2(20,5(13,14)15)6(16,17)18/h19-20H
    • InChI Key: GKDCWKGUOZVDFX-UHFFFAOYSA-N
    • SMILES: FC(C(C(C(F)(F)F)(C(F)(F)F)O)(C(F)(F)F)O)(F)F
    • BRN: 1914834

Computed Properties

  • Exact Mass: 333.98600
  • Monoisotopic Mass: 333.9863172g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.1

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.870 g/mL at 25 °C
  • Melting Point: 26°C(lit.)
  • Boiling Point: 129°C(lit.)
  • Refractive Index: 1.3102
  • PSA: 40.46000
  • LogP: 2.69780
  • Solubility: Not determined

Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol Security Information

  • Symbol: GHS06
  • Signal Word:Danger
  • Hazard Statement: H302-H310-H332
  • Warning Statement: P280-P302+P350-P310
  • Hazardous Material transportation number:UN 2810 6.1 / PGI
  • WGK Germany:3
  • Hazard Category Code: 20/22-27
  • Safety Instruction: S26; S36/37/39
  • RTECS:EK0650000
  • Hazardous Material Identification: Xi Xn
  • HazardClass:IRRITANT
  • Risk Phrases:R22

Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol Pricemore >>

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Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol Production Method

Production Method 1

Reaction Conditions
Reference
Reactions of a tetraalkoxyhydrospirophosphorane
Roeschenthaler, G. V.; Bohlen, R.; Storzer, W.; Sopchik, A. E.; Bentrude, W. G., Zeitschrift fuer Anorganische und Allgemeine Chemie, 1983, 507, 93-9

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrofluoric acid
Reference
Hydrolysis of phosphoranes containing a perfluoropinacolyl ring
Janzen, Alexander F.; Lemire, Alberta E.; Marat, Ronald Kirk; Queen, Alan, Canadian Journal of Chemistry, 1983, 61(10), 2264-7

Production Method 3

Reaction Conditions
1.1 Reagents: Aluminum ,  Mercuric chloride Solvents: Tetrahydrofuran
1.2 Reagents: Sulfuric acid Solvents: Water
Reference
Reductive defluorination of hexafluoroacetone and synthesis of halopentafluoroacetones
Postovoi, S. A.; Vol'pin, I. M.; Mysov, E. I.; Ziefman, Yu. V.; German, L. S., Izvestiya Akademii Nauk SSSR, 1989, (5), 1173-6

Production Method 4

Reaction Conditions
1.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Acetone ,  Water
Reference
Partial oxidation of internal fluoro olefins by potassium permanganate
Knunyants, I. L.; Postovoi, S. A.; Delyagina, N. I.; Zeifman, Yu. V., Izvestiya Akademii Nauk SSSR, 1987, (10), 2256-61

Production Method 5

Reaction Conditions
1.1 Reagents: Zinc ,  Ammonium chloride Solvents: Tetrahydrofuran ,  Water ;  rt
Reference
Novel titanium (IV) complexes with 1,2-diolate ligands: Synthesis, structure and catalytic activities in ultra-high molecular weight polyethylene production
Tuskaev, Vladislav A.; Gagieva, Svetlana Ch; Kurmaev, Dmitrii A.; Khrustalev, Victor N. ; Dorovatovskii, Pavel V.; et al, Journal of Organometallic Chemistry, 2018, 877, 85-91

Production Method 6

Reaction Conditions
1.1 Catalysts: Methanol
Reference
Perfluoropinacone sulfate
Eleev, A. F.; Cherstkov, V. F.; Sokol'skii, G. A., Zhurnal Vsesoyuznogo Khimicheskogo Obshchestva im. D. I. Mendeleeva, 1980, 25(6), 711-13

Production Method 7

Reaction Conditions
Reference
Fluorinated diols from the mercury-photosensitized dehydrodimerization of fluorinated alcohols in the vapor phase
Voss, J.; Lichnock, J.; Bargon, J., Journal of Fluorine Chemistry, 1997, 84(1), 35-40

Production Method 8

Reaction Conditions
Reference
Sulfuranes. XXI. Pseudorotation and fragmentation of perfluoropinacol orthosulfite. A tetraoxysulfurane
Astrologes, Gary W.; Martin, J. C., Journal of the American Chemical Society, 1976, 98(10), 2895-900

Production Method 9

Reaction Conditions
1.1 Reagents: Trimethylstannane Solvents: Chloroform-d
Reference
Cyclic λ5σ5(σ6)-phosphorus derivatives of phosphonic and phosphinic acid as well as of the hypothetical phosphine oxide
Bohlen, Rainer; Francke, Rudolph; Roeschenthaler, Gerd Volker, Chemiker-Zeitung, 1988, 112(11), 343-8

Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol Raw materials

Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol Preparation Products

Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol Suppliers

Amadis Chemical Company Limited
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(CAS:918-21-8)Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol
Order Number:A959815
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 16:10
Price ($):194.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:918-21-8)Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol
A959815
Purity:99%
Quantity:25g
Price ($):194.0
Email